Cas no 143469-42-5 (1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-)

1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl- structure
143469-42-5 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-
CAS No:143469-42-5
MF:C9H11ClN2O
MW:198.649441003799
CID:108380
PubChem ID:45081776
Update Time:2025-04-18

1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carbonylchloride, 1-(cyclopropylmethyl)-3-methyl-
    • 2-(cyclopropylmethyl)-5-methylpyrazole-3-carbonyl chloride
    • 143469-42-5
    • DTXSID20664845
    • SCHEMBL3044615
    • 1-(CYCLOPROPYLMETHYL)-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
    • Inchi: 1S/C9H11ClN2O/c1-6-4-8(9(10)13)12(11-6)5-7-2-3-7/h4,7H,2-3,5H2,1H3
    • InChI Key: DFRGPEIQVDUFRO-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(C)=NN1CC1CC1)=O

Computed Properties

  • Exact Mass: 198.05613
  • Monoisotopic Mass: 198.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 34.89
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